Cas no 1415928-59-4 (4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine)

4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine is a brominated heterocyclic compound featuring a pyrrolopyridine core structure. This intermediate is valuable in pharmaceutical and agrochemical research due to its reactivity at the bromine position, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The dimethyl substitution enhances stability while maintaining selectivity in derivatization. Its rigid fused-ring system makes it useful for designing bioactive molecules, particularly in kinase inhibitor development. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. High-purity grades are available for precise synthetic applications.

4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine structure

1415928-59-4 structure

Product Name:4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine

CAS No:1415928-59-4

MF:C₉H₉BrN₂

MW:225.085160970688

CID:2115955

Update Time:2025-05-24

4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 4-?bromo-?1,?2-?dimethyl-1H-?Pyrrolo[2,?3-?b]?pyridine
- 4-Bromo-1,2-dimethyl-pyrrolo[2,3-b]pyridine
- 4-bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine
- QSJWRVODDFNGQG-UHFFFAOYSA-N
- 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine
- Inchi： 1S/C9H9BrN2/c1-6-5-7-8(10)3-4-11-9(7)12(6)2/h3-5H,1-2H3
- InChI Key： QSJWRVODDFNGQG-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C2C=1C=C(C)N2C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 174
Topological Polar Surface Area: 17.8

4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P02A81A-250mg	4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine	1415928-59-4	95%	250mg	$557.00	2024-06-21
1PlusChem	1P02A81A-1g	4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine	1415928-59-4	95%	1g	$1179.00	2024-06-21

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Additional information on 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine

4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Overview

The compound 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine, identified by the CAS number CAS No. 1415928-59-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and material science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The presence of bromine at the 4-position and methyl groups at the 1 and 2 positions introduces intriguing electronic and steric effects that make this compound a subject of interest in both academic and industrial research.

The synthesis of 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine typically involves multi-step organic synthesis strategies. Recent advancements in catalytic methods and microwave-assisted synthesis have enabled researchers to optimize the production process, improving yield and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and computational modeling, revealing its planar geometry and conjugated π-system, which are crucial for its electronic properties.

In terms of applications, 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine has shown promise in the field of optoelectronics. Its ability to absorb light in the visible spectrum makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that this compound can act as an efficient electron transporter in OLEDs, enhancing device performance and stability. Additionally, its bromine substituent allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

The chemical stability of CAS No. 1415928-59-4 is another area of interest. Research has shown that the compound exhibits good thermal stability under ambient conditions, making it suitable for applications that require prolonged exposure to heat. However, its reactivity towards certain chemical agents has also been explored, providing insights into its potential use as an intermediate in more complex synthetic pathways.

From a biological standpoint, preliminary studies have indicated that 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine may possess bioactivity relevant to drug discovery. Its structure resembles certain pharmacophores associated with kinase inhibitors and other therapeutic agents. Although further research is needed to confirm its biological relevance, these findings highlight the compound's potential in medicinal chemistry.

In conclusion, CAS No. 1415928-59-4, or 4-Bromo-1,2-dimethyl-1H-pyrrolo[2,3-b]pyridine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties, structural flexibility, and potential for functionalization make it a valuable addition to the arsenal of materials available to chemists and engineers. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.